Cas no 2155852-87-0 (tert-butyl 8-amino-2-azabicyclo5.1.0octane-2-carboxylate, Mixture of diastereomers)

• Product Name: tert-butyl 8-amino-2-azabicyclo5.1.0octane-2-carboxylate, Mixture of diastereomers
• CAS No: 2155852-87-0
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 6300057
• PubChem ID: 132371388
• Update Time: 2025-07-19

tert-butyl 8-amino-2-azabicyclo5.1.0octane-2-carboxylate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-amino-2-azabicyclo5.1.0octane-2-carboxylate, Mixture of diastereomers
• EN300-1081193
• starbld0048541
• tert-Butyl 8-amino-2-azabicyclo[5.1.0]octane-2-carboxylate
• 2155852-87-0

• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-5-4-6-8-9(13)10(8)14/h8-10H,4-7,13H2,1-3H3
• InChI Key： DMBGWVCELMTFCO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC2C(C12)N)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 8-amino-2-azabicyclo5.1.0octane-2-carboxylate, Mixture of diastereomers

Research Brief on tert-Butyl 8-amino-2-azabicyclo[5.1.0]octane-2-carboxylate (Mixture of Diastereomers) and Its Relevance in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 8-amino-2-azabicyclo[5.1.0]octane-2-carboxylate (CAS: 2155852-87-0), a mixture of diastereomers, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic scaffold is of particular interest due to its structural complexity and potential applications in drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. The unique azabicyclo[5.1.0]octane core offers a rigid framework that can be functionalized to modulate biological activity, making it a valuable intermediate in medicinal chemistry.

Recent studies have focused on the synthesis and stereochemical resolution of this compound, as the diastereomeric mixture presents both challenges and opportunities in drug development. Advances in asymmetric synthesis and chiral separation techniques have enabled researchers to isolate individual diastereomers, allowing for a more detailed investigation of their pharmacological properties. Preliminary data suggest that the stereochemistry of the 8-amino group significantly influences the compound's binding affinity to biological targets, particularly G-protein coupled receptors (GPCRs) and ion channels implicated in neurological diseases.

In the context of drug discovery, this compound has shown promise as a precursor for the development of sigma receptor ligands. Sigma receptors, particularly the σ-1 subtype, are emerging as important targets for the treatment of neuropathic pain, depression, and neurodegenerative disorders. The azabicyclo[5.1.0]octane scaffold provides a constrained geometry that mimics bioactive conformations of endogenous ligands, potentially leading to improved selectivity and reduced off-target effects compared to traditional flexible structures.

From a synthetic chemistry perspective, recent publications have described optimized routes for the preparation of tert-butyl 8-amino-2-azabicyclo[5.1.0]octane-2-carboxylate with improved yields and diastereoselectivity. Key advancements include the use of transition metal-catalyzed cyclopropanation reactions and subsequent ring-opening/ring-closing sequences to construct the strained bicyclic system. These methodological improvements are crucial for scaling up production and enabling structure-activity relationship (SAR) studies of derivatives.

Pharmacokinetic studies of derivatives based on this scaffold have revealed favorable blood-brain barrier penetration, a critical factor for CNS-targeted therapeutics. The tert-butyl carbamate protecting group not only facilitates synthesis but also appears to contribute to improved metabolic stability, as evidenced by in vitro microsomal stability assays. Current research efforts are focused on developing prodrug strategies to further enhance bioavailability while maintaining the desired pharmacological profile.

In conclusion, tert-butyl 8-amino-2-azabicyclo[5.1.0]octane-2-carboxylate represents a versatile and pharmacologically relevant scaffold with significant potential in medicinal chemistry. Ongoing research aims to fully elucidate the structure-activity relationships of its diastereomers and explore its applications across multiple therapeutic areas. The compound's unique structural features and demonstrated biological activity make it a compelling subject for continued investigation in both academic and industrial settings.